Cas no 28825-13-0 (1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-phenyl-)

28825-13-0 structure
Product name:1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-phenyl-
1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-phenyl-
- HMS1602K16
- AKOS003656448
- 28825-13-0
- DB-113496
- 5-(4-Chlorophenyl)-3-phenyl-1,2,4-oxadiazole
- JPQFHXITVXSFJA-UHFFFAOYSA-N
- 5-(4-Chlorophenyl)-3-phenyl-1,2,4-oxadiazole #
- STL168969
-
- Inchi: InChI=1S/C14H9ClN2O/c15-12-8-6-11(7-9-12)14-16-13(17-18-14)10-4-2-1-3-5-10/h1-9H
- InChI Key: JPQFHXITVXSFJA-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=NOC(=N2)C3=CC=C(C=C3)Cl
Computed Properties
- Exact Mass: 256.04047
- Monoisotopic Mass: 256.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92
1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-phenyl- Related Literature
-
Puneet K. Gupta,Mohd. Kamil Hussain,Mohd. Asad,Ruchir Kant,Rohit Mahar,Sanjeev K. Shukla,Kanchan Hajela New J. Chem. 2014 38 3062
-
Wei Wang,Hao Xu,Yuanqing Xu,Tao Ding,Wenkai Zhang,Yanrong Ren,Haibo Chang Org. Biomol. Chem. 2016 14 9814
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